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Compound Name: 3-methyl-1H-indazole

Cat. No.: B1298950 Get Quote

Introduction
3-methyl-1H-indazole is a heterocyclic aromatic organic compound that belongs to the

indazole family, a class of molecules featuring a fused benzene and pyrazole ring.[1] This

scaffold is of significant interest in the field of medicinal chemistry, where it is recognized as a

"privileged structure" due to its prevalence in a wide array of biologically active compounds.[2]

[3] The inherent tautomeric instability of the indazole ring, primarily existing in the more stable

1H-tautomer form, and its capacity for diverse chemical modifications make it a versatile

building block in the synthesis of novel therapeutic agents.[1][4] This guide provides a

comprehensive overview of the core chemical and physical properties of 3-methyl-1H-
indazole, its synthesis, reactivity, and critical role as an intermediate in drug discovery and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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